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Compound of Interest

Compound Name: N-Boc-S-benzyl-D-cysteine

Cat. No.: B558546 Get Quote

Essential Safety and Handling of N-Boc-S-
benzyl-D-cysteine
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for N-Boc-S-benzyl-D-cysteine, including operational and

disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
While N-Boc-S-benzyl-L-cysteine is not classified as hazardous by the 2012 OSHA Hazard

Communication Standard, it is good laboratory practice to handle all chemicals with care[1][2].

The related compound DL-Cysteine is considered harmful if swallowed and can cause irritation

to the eyes, skin, and respiratory system[3]. Therefore, a thorough risk assessment is

recommended before handling N-Boc-S-benzyl-D-cysteine.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Chemical safety goggles as

described by OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166 should be

worn[1]. A face shield offers a

fuller range of protection

against splashes[4].

Skin Protection Chemical-resistant Gloves

Nitrile or other suitable

chemical-resistant gloves

should be worn. Double

gloving is recommended for

enhanced protection[4].

Lab Coat or Coveralls

Wear a lab coat or other

protective clothing to prevent

skin exposure[1].

Respiratory Protection NIOSH-approved Respirator

If dust is likely to be generated,

a NIOSH-approved N95 dust

mask or a higher-level

respirator should be used[3]. In

cases of large spills, a

chemical cartridge-type

respirator may be

necessary[4].

Safe Handling and Storage Procedures
Engineering Controls:

Work in a well-ventilated area[3].

For procedures that may generate dust, use a chemical fume hood or a glove box[3].

Handling:
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Avoid contact with skin and eyes.

Avoid inhalation of dust.

Wash hands thoroughly after handling[1].

Storage:

Keep container tightly closed in a dry place[1].

Store in a freezer at temperatures below -15°C is recommended by some suppliers, while

others suggest room temperature in a cool, dark place (<15°C)[1][5]. Always consult the

supplier-specific storage recommendations.

Experimental Workflow for Handling N-Boc-S-
benzyl-D-cysteine
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Workflow for Safe Handling of N-Boc-S-benzyl-D-cysteine
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Caption: Workflow for the safe handling of N-Boc-S-benzyl-D-cysteine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b558546?utm_src=pdf-body-img
https://www.benchchem.com/product/b558546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Emergency Procedures
Spills:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Sweep up the spilled solid material, avoiding dust generation.

Place the material in a sealed container for disposal.

Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention[1].

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and

wash contaminated clothing and shoes. Get medical attention[1].

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention[1].

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention[1].

Disposal Plan
Dispose of N-Boc-S-benzyl-D-cysteine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not empty into drains[1].

Consult with your institution's environmental health and safety (EHS) office for specific

guidance on chemical waste disposal.

Disposal of Contaminated PPE:
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Used gloves, lab coats, and other disposable PPE should be collected in a designated waste

container and disposed of as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

